Cas no 874143-25-6 (N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide)
N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide
- N-[4-(6-chloropyrazin-2-yl)phenyl]acetamide
- DTXSID00745303
- 874143-25-6
- Acetamide, N-[3-(6-chloropyrazinyl)phenyl]-
-
- Inchi: 1S/C12H10ClN3O/c1-8(17)15-10-4-2-9(3-5-10)11-6-14-7-12(13)16-11/h2-7H,1H3,(H,15,17)
- InChI Key: GFADYGRYDPEOIC-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC(C2C=CC(=CC=2)NC(C)=O)=N1
Computed Properties
- Exact Mass: 247.0512396g/mol
- Monoisotopic Mass: 247.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.9Ų
N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168847-1g |
N-(4-(6-chloropyrazin-2-yl)phenyl)acetamide |
874143-25-6 | 95% | 1g |
$557 | 2021-08-05 | |
| Chemenu | CM168847-1g |
N-(4-(6-chloropyrazin-2-yl)phenyl)acetamide |
874143-25-6 | 95% | 1g |
$522 | 2023-03-05 | |
| Alichem | A099001876-1g |
N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide |
874143-25-6 | 95% | 1g |
$484.80 | 2023-08-31 | |
| Crysdot LLC | CD11038761-1g |
N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide |
874143-25-6 | 95+% | 1g |
$589 | 2024-07-18 |
N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide
Comprehensive Overview of N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide (CAS No. 874143-25-6): Properties, Applications, and Research Insights
N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide, with the CAS number 874143-25-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloropyrazine moiety with an acetamide group, making it a versatile intermediate for synthesizing bioactive molecules. Its chemical formula and molecular weight are often studied for precise applications in drug discovery and material science.
In recent years, the demand for heterocyclic compounds like N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently explore its structure-activity relationship (SAR) to optimize efficacy in targeting specific enzymes or pathways. The compound’s chlorine substitution at the pyrazine ring enhances its reactivity, enabling diverse cross-coupling reactions in synthetic chemistry.
From an industrial perspective, CAS 874143-25-6 is valued for its potential in crop protection formulations. Agrochemical studies highlight its derivatives as promising candidates for pest control, aligning with the global push for sustainable agriculture. Environmental safety profiles and biodegradability of such compounds are now critical considerations, reflecting broader trends in green chemistry.
Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide. Purity thresholds (>98%) are essential for regulatory compliance, particularly in pharmaceutical intermediates. The compound’s solubility in organic solvents (e.g., DMSO, ethanol) further supports its utility in lab-scale and industrial processes.
Emerging trends in AI-driven drug discovery have amplified interest in this compound. Computational models predict its binding affinities to target proteins, accelerating high-throughput screening workflows. Such advancements address frequent search queries like "pyrazine derivatives in drug development" or "CAS 874143-25-6 suppliers", underscoring its commercial relevance.
Safety data sheets (SDS) for N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide emphasize standard laboratory precautions, including PPE usage and proper ventilation. While not classified as hazardous under current guidelines, its handling aligns with GLP standards to ensure occupational safety—a topic increasingly searched by industrial hygienists and QC professionals.
In summary, CAS 874143-25-6 exemplifies the intersection of medicinal chemistry and agrochemical innovation. Its multifaceted applications, from small-molecule therapeutics to crop science, position it as a compound of enduring scientific and industrial value. Ongoing research continues to uncover novel derivatives, ensuring its prominence in peer-reviewed literature and patent filings.
874143-25-6 (N-(4-(6-Chloropyrazin-2-yl)phenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)